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Compound of Interest

Compound Name:
3-Chloro-2-methylphenyl methyl

sulfide

Cat. No.: B1354869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-2-methylphenyl methyl sulfide is an organosulfur compound with the chemical

formula C₈H₉ClS.[1] This technical guide provides a comprehensive overview of its chemical

properties, synthesis, and potential applications based on available scientific information. It is

intended to serve as a resource for professionals in research, drug development, and chemical

synthesis. The compound is primarily utilized as an intermediate in the synthesis of more

complex organic molecules, including those with potential applications in the pharmaceutical

and agrochemical industries.[2][3][4]

Chemical Identity and Synonyms
Proper identification of a chemical compound is crucial for research and development. 3-
Chloro-2-methylphenyl methyl sulfide is known by several synonyms, and its unique CAS

number ensures unambiguous identification in databases and literature.
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Identifier Type Value

IUPAC Name 1-chloro-2-methyl-3-(methylsulfanyl)benzene[3]

CAS Number 82961-52-2[1]

Molecular Formula C₈H₉ClS[1]

Molecular Weight 172.68 g/mol [1]

Synonyms

2-Chloro-6-(methylthio)toluene, 2-Methyl-3-

chlorothioanisole, (3-chloro-2-methylphenyl)

(methyl)sulfane, 2-Methyl-3-(methylthio)-

chlorobenzene, 3-chloro-2-methylthioanisole,

Benzene, 1-chloro-2-methyl-3-(methylthio)-[5]

Physicochemical Properties
Understanding the physicochemical properties of 3-Chloro-2-methylphenyl methyl sulfide is

essential for its handling, application in reactions, and for predicting its behavior in various

systems.

Property Value Reference

Appearance Colorless to pale yellow liquid [3]

Boiling Point 225 °C at 760 mmHg [2][5]

Density 1.17 g/cm³ [2][5]

Flash Point 91.3 °C [2][5]

Refractive Index 1.576 [2][5]

Vapor Pressure 0.132 mmHg at 25°C [2]

Solubility Sparingly soluble in water [3]

LogP 3.75 [2]

Synthesis and Experimental Protocols
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The synthesis of 3-Chloro-2-methylphenyl methyl sulfide can be achieved through various

routes. Below are summaries of two reported methods.

Method 1: Nucleophilic Aromatic Substitution
A common method for the synthesis of 3-Chloro-2-methylphenyl methyl sulfide involves the

reaction of 2,6-dichlorotoluene with sodium thiomethoxide.[1][2]

Reaction Scheme:

Reactants

Product2,6-Dichlorotoluene

3-Chloro-2-methylphenyl
methyl sulfide

Nucleophilic
Aromatic

Substitution

Sodium thiomethoxide

Click to download full resolution via product page

Synthesis Workflow

Experimental Protocol:

Reactants: 2,6-Dichlorotoluene, Sodium thiomethoxide.

Reaction Conditions: The reaction is typically carried out under controlled temperature and

pressure to ensure high purity of the final product. Specific solvent and temperature

conditions would be optimized based on laboratory or industrial scale.

Work-up and Purification: The reaction mixture is typically subjected to an aqueous work-up

to remove inorganic salts. The crude product is then purified, often by distillation under

reduced pressure, to yield the final 3-Chloro-2-methylphenyl methyl sulfide.
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Method 2: Two-Step Synthesis from 2-methyl-3-
chloroaniline
A patented method describes a two-step synthesis starting from 2-methyl-3-chloroaniline.[6]

This method is designed to avoid the formation of impurities.[6]

Step 1: Methyl Sulfidation

2-methyl-3-chloroaniline is reacted with a methanethiol metal salt (e.g., sodium methyl

mercaptide or potassium methyl mercaptide) in a solvent via a reflux reaction to synthesize 2-

methyl-3-methylthio benzenamine.[6]

Step 2: Diazotization and Chlorination

The resulting 2-methyl-3-methylthio benzenamine is then subjected to diazotization followed by

chlorination to yield 3-Chloro-2-methylphenyl methyl sulfide.[6] This step is carried out in the

presence of a nitrite, hydrochloric acid, and a catalyst.[6]

2-methyl-3-chloroaniline

2-methyl-3-methylthio benzenamine

  Methyl Sulfidation
(Methanethiol metal salt, reflux)

3-Chloro-2-methylphenyl methyl sulfide

  Diazotization & Chlorination
(Nitrite, HCl, catalyst)

Click to download full resolution via product page

Two-Step Synthesis Pathway
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Biological Activity and Potential Applications
While primarily used as a chemical intermediate, some sources suggest potential biological

activities for 3-Chloro-2-methylphenyl methyl sulfide, indicating areas for further research.

Agrochemical Applications
The compound is mentioned in the context of pesticide manufacturing, suggesting a potential

role as a building block for agrochemicals.[3] Its toxic effects on pests are cited as the

mechanism of action in this application.[3]

Pharmaceutical Research
3-Chloro-2-methylphenyl methyl sulfide serves as an intermediate in the synthesis of

various organic molecules, some of which may have pharmaceutical applications.[5] The

general mechanism of action for compounds in this class is suggested to involve interactions

with biomolecules, potentially acting as an enzyme inhibitor or activator, which in turn can affect

metabolic pathways.[1] However, specific biological targets and pathways for 3-Chloro-2-
methylphenyl methyl sulfide have not been elucidated in the reviewed literature.

Safety and Handling
Based on available safety data sheets, 3-Chloro-2-methylphenyl methyl sulfide should be

handled with care. It may cause skin and eye irritation upon contact.[3] It is recommended to

use appropriate personal protective equipment, including gloves and safety glasses, and to

work in a well-ventilated area to avoid inhalation of vapors.[3] For detailed safety information,

refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion
3-Chloro-2-methylphenyl methyl sulfide is a versatile chemical intermediate with established

synthesis routes and well-characterized physicochemical properties. Its primary application lies

in the field of chemical synthesis, where it serves as a precursor for more complex molecules in

the agrochemical and pharmaceutical industries. While there are general indications of

potential biological activity, further in-depth research is required to explore and substantiate

these claims, including detailed experimental studies on its mechanism of action and specific
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biological targets. This guide provides a foundational understanding of the compound for

researchers and professionals engaged in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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